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Compound of Interest

Compound Name: 5-Fluoro-2-nitrobenzotrifluoride

Cat. No.: B123530

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Fluoro-2-nitrobenzotrifluoride, a key
intermediate in the synthesis of pharmaceuticals and agrochemicals. It details the compound's
structure, physicochemical properties, and a detailed protocol for its synthesis via the nitration
of 3-fluorobenzotrifluoride.

Compound Structure and Identification

5-Fluoro-2-nitrobenzotrifluoride, also known as 2-Nitro-a,a,a,5-tetrafluorotoluene, is an
aromatic compound with the molecular formula C7H3FsNO2.[1][2] Its structure consists of a
benzene ring substituted with a trifluoromethyl group, a nitro group, and a fluorine atom. The
trifluoromethyl group is a strong electron-withdrawing group, which influences the reactivity and
electronic properties of the benzene ring. The compound is a clear yellow liquid after melting.[3]

Structural Identifiers:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b123530?utm_src=pdf-interest
https://www.benchchem.com/product/b123530?utm_src=pdf-body
https://www.benchchem.com/product/b123530?utm_src=pdf-body
https://www.researchgate.net/publication/337559692_Synthesis_of_5-fluoro-2-nitrobenzotrifluoride_in_a_continuous-flow_millireactor_with_a_safe_and_efficient_protocol
https://patents.google.com/patent/EP0129528A1/en
https://patents.google.com/patent/EP2266961B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 393-09-9[1][2]

Molecular Formula FCesH3(NO2)CF3[1][2]

Molecular Weight 209.10 g/mol [1][2]

SMILES String [O-]--INVALID-LINK--c1ccc(F)cclC(F)(F)F[1][2]
InChl Key WMQOSURXFLBTPC-UHFFFAOYSA-N[1][2]

Physicochemical and Spectroscopic Data

The physical and chemical properties of 5-Fluoro-2-nitrobenzotrifluoride are well-
documented, making it a reliable reagent in various synthetic applications. Its relatively low
melting point and high boiling point are key considerations for its handling and purification.

Quantitative Properties Summary:

Property Value Source(s)
Melting Point 23 °C (lit.) [1][2][3]
Boiling Point 198-199 °C (lit.) [11[2][3]
Density 1.497 g/mL at 25 °C (lit.) [1112][3]
Refractive Index n20/D 1.46 (lit.) [1][2]13]
Flash Point 89 °C (192.2 °F) - closed cup [1112]
Assay Purity 99% [1][2]

Synthesis of 5-Fluoro-2-nitrobenzotrifluoride

The primary and most efficient method for the synthesis of 5-Fluoro-2-nitrobenzotrifluoride is
the electrophilic aromatic substitution (nitration) of 3-fluorobenzotrifluoride.[2][3] This reaction is
typically carried out using a nitrating mixture of concentrated nitric acid and sulfuric acid. The
sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic
nitronium ion (NO2%), which then attacks the aromatic ring.
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Research has demonstrated that this synthesis can be optimized to achieve high yields. For
instance, using a molar ratio of the substrate (3-fluorobenzotrifluoride) to nitric acid to sulfuric
acid of 1:3.77:0.82 at 0°C can result in a product yield of up to 96.4%.[4] The reaction has also
been successfully adapted to continuous-flow millireactor systems, which offer enhanced mass
and heat transfer, leading to better impurity control and higher process efficiency compared to

traditional batch reactors.[4]

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow for the synthesis and purification of 5-
Fluoro-2-nitrobenzotrifluoride from its starting material.
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Caption: Synthesis workflow for 5-Fluoro-2-nitrobenzotrifluoride.
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Detailed Experimental Protocol (Batch Synthesis)

This protocol is a representative procedure for the laboratory-scale synthesis based on
established nitration methodologies.

Materials and Reagents:

e 3-Fluorobenzotrifluoride

e Concentrated Sulfuric Acid (98%)

o Concentrated Nitric Acid (70%)

e Dichloromethane (or other suitable organic solvent)
e Deionized Water

» Saturated Sodium Bicarbonate Solution

e Saturated Sodium Chloride (Brine) Solution

e Anhydrous Magnesium Sulfate or Sodium Sulfate
e Crushed Ice

Equipment:

e Three-neck round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e Thermometer

 Ice-salt bath

e Separatory funnel
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e Rotary evaporator
e Vacuum distillation apparatus
Procedure:

o Preparation of the Nitrating Mixture: In a three-neck round-bottom flask equipped with a
magnetic stirrer, thermometer, and dropping funnel, carefully add a calculated volume of
concentrated sulfuric acid. Cool the flask in an ice-salt bath to below 10°C.

o Slowly add the required amount of concentrated nitric acid to the sulfuric acid with
continuous stirring, ensuring the temperature does not exceed 15°C. Once the addition is
complete, cool the mixture to 0°C.

« Nitration Reaction: Add the 3-fluorobenzotrifluoride to the dropping funnel. Add it dropwise to
the cold, stirring nitrating mixture over a period of 1-2 hours. Meticulously maintain the
internal reaction temperature at or below 5°C throughout the addition.

 After the addition is complete, allow the reaction mixture to stir at 0-5°C for an additional
hour to ensure the reaction goes to completion. The progress can be monitored by Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up and Isolation: Once the reaction is complete, very slowly and carefully pour the
reaction mixture onto a large excess of crushed ice with vigorous stirring.

o Transfer the resulting mixture to a separatory funnel. Extract the product with
dichloromethane (3 x volume of the aqueous layer).

o Combine the organic extracts and wash successively with deionized water, saturated sodium
bicarbonate solution (to neutralize residual acid), and finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product, a yellow oil, can be purified by vacuum distillation to yield
pure 5-Fluoro-2-nitrobenzotrifluoride.
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Applications in Research and Development

5-Fluoro-2-nitrobenzotrifluoride is a valuable building block in organic synthesis, primarily
due to its trifluoromethyl, fluoro, and nitro functional groups. These features make it an
important intermediate in the production of more complex molecules.

e Pharmaceutical Synthesis: It is used in the preparation of various pharmaceutical
compounds, including androgen receptor modulators.[3][5] The presence of fluorine and the
trifluoromethyl group can enhance the metabolic stability, lipophilicity, and binding affinity of
drug candidates.[5]

o Agrochemicals: This compound serves as an intermediate in the formulation of modern
pesticides and herbicides.[5]

o Materials Science: It may be used as a monomer in the synthesis of hyperbranched poly(aryl
ethers), which are polymers with unique properties and applications.[3][6]

Safety and Handling

5-Fluoro-2-nitrobenzotrifluoride is classified as an irritant. It can cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2] Appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat, should be worn at all times. All handling should be performed in a well-ventilated
fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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